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Compound of Interest

Compound Name: 2-Chloroanthraquinone

Cat. No.: B1664062 Get Quote

An In-depth Technical Guide to 2-
Chloroanthraquinone
This technical guide provides a comprehensive overview of 2-Chloroanthraquinone, including

its nomenclature, physicochemical properties, synthesis, and key applications relevant to

researchers, scientists, and drug development professionals.

IUPAC Nomenclature and Common Synonyms
The systematically correct IUPAC name for this compound is 2-chloro-9,10-anthraquinone or 2-

chloroanthracene-9,10-dione[1][2]. It is a halogenated organic compound and a derivative of

anthraquinone.[3]

Commonly used synonyms in literature and commercial listings include:

2-Chloranthrachinon[4][5]

β-chloroanthraquinone (beta-Chloroanthraquinone)[6][7]

NSC 1702[4][7]

2-Chloroanthra-9,10-quinone[4][7]
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2-Chloroanthraquinone is a yellow to orange crystalline solid or a pale yellow needle-like

crystal.[3][8] It is combustible and has limited volatility with no significant odor at room

temperature.[5] The quantitative properties of 2-Chloroanthraquinone are summarized in the

table below for easy reference.

Property Value Source(s)

CAS Number 131-09-9 [3][9]

Molecular Formula C₁₄H₇ClO₂ [9]

Molecular Weight 242.66 g/mol [4][9][10]

Melting Point 209-211 °C [4][8][10][11]

Boiling Point 292 °C at 30 mmHg [5]

Appearance
Yellow to orange crystalline

solid/powder

Solubility

Insoluble in water.[8][12]

Soluble in hot benzene,

nitrobenzene, ethanol, and

acetone.[4][5][8]

Synthesis and Key Chemical Relationships
2-Chloroanthraquinone is primarily synthesized through a Friedel-Crafts acylation reaction.

This process involves the condensation of phthalic anhydride with chlorobenzene to form p-

chlorobenzoylbenzoic acid, which is then cyclized using sulfuric acid.[4][5][8]

Below is a diagram illustrating the synthesis workflow.

Phthalic Anhydride

Chlorobenzene

p-Chlorobenzoylbenzoic Acid 2-Chloroanthraquinone

 Cyclization
 (H₂SO₄) 

 Friedel-Crafts
 Acylation 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1664062?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-chloroanthraquinone-dic2879.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3458356_EN.htm
https://de.wikipedia.org/wiki/2-Chloranthrachinon
https://www.benchchem.com/product/b1664062?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-chloroanthraquinone-dic2879.html
https://www.scbt.com/p/2-chloroanthraquinone-131-09-9
https://www.scbt.com/p/2-chloroanthraquinone-131-09-9
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3458356.htm
https://www.scbt.com/p/2-chloroanthraquinone-131-09-9
https://www.sigmaaldrich.com/TW/zh/product/aldrich/156299
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3458356.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3458356_EN.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/156299
https://www.sigmaaldrich.com/SG/en/product/aldrich/156299
https://de.wikipedia.org/wiki/2-Chloranthrachinon
https://m.chemicalbook.com/ProductChemicalPropertiesCB3458356_EN.htm
https://www.chemsrc.com/en/cas/131-09-9_844750.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3458356.htm
https://de.wikipedia.org/wiki/2-Chloranthrachinon
https://m.chemicalbook.com/ProductChemicalPropertiesCB3458356_EN.htm
https://www.benchchem.com/product/b1664062?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3458356.htm
https://de.wikipedia.org/wiki/2-Chloranthrachinon
https://m.chemicalbook.com/ProductChemicalPropertiesCB3458356_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloroanthraquinone.

2-Chloroanthraquinone is a significant intermediate in the synthesis of various dyes, such as

indanthrone.[5] The production of indanthrone involves the conversion of 2-
chloroanthraquinone to 2-aminoanthraquinone as a key step.[5]

The logical relationship for this conversion is depicted below.

2-Chloroanthraquinone

2-Aminoanthraquinone

 Amination 

Indanthrone & Other Dyes

 Further Synthesis 

Click to download full resolution via product page

Caption: Role as an intermediate in dye synthesis.

Experimental Protocols
General Synthesis of 2-Chloroanthraquinone:

The preparation of 2-Chloroanthraquinone is achieved by the condensation of phthalic

anhydride and chlorobenzene, which forms p-chlorobenzoylbenzoic acid.[4][8] This

intermediate is then cyclized using sulfuric acid to yield the final product.[4][8]

Typical Experimental Procedure for a Photocatalyzed Reaction:
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This protocol describes the use of 2-chloroanthraquinone as a photosensitizer in a reaction

involving 2-phenyl-1,2,3,4-tetrahydroisoquinoline.

A solution of 2-phenyl-1,2,3,4-tetrahydroisoquinoline (0.3 mmol), 2-chloroanthraquinone
(0.021 mmol), and nitromethane (1.5 mmol) in methanol (3 mL) is prepared in a Pyrex test

tube.

The reaction mixture is purged with an oxygen balloon.

The mixture is stirred and irradiated externally with fluorescent lamps for 20 hours.

Following irradiation, the mixture is concentrated in vacuo.

The crude product is purified by flash chromatography on silica gel (hexane:EtOAc:Et₃N =

100:10:1) to yield 1-(nitromethyl)-2-phenyl-1,2,3,4-tetrahydroisoquinoline.

Application in Analytical Chemistry:

2-Chloroanthraquinone has been evaluated as a photo-reagent for the analysis of

ginsenosides using a photoreduction fluorescence (PRF) detection method coupled with HPLC.

[4][10][11]

Applications
The primary applications of 2-Chloroanthraquinone are in the following areas:

Dye Industry: It serves as a crucial intermediate for the synthesis of various dyes, including

vat dyes, disperse dyes, and reactive dyes.[3] Its chemical structure allows for the formation

of covalent bonds with fabrics, resulting in permanent coloration.[3]

Pharmaceuticals and Agrochemicals: It is used in the preparation of certain pharmaceuticals

and agrochemicals.[3]

Photography: This compound is utilized as a sensitizer for photographic emulsions, aiding in

the formation of light-sensitive materials that capture images.[3]

Analytical Chemistry: It has been employed as a photo-reagent in analytical methods, such

as the analysis of ginsenosides via photoreduction fluorescence detection.[4][10][11]
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Safety Information
2-Chloroanthraquinone is classified with the GHS07 pictogram, indicating it can cause skin

sensitization. It is harmful if swallowed and causes skin and serious eye irritation. Appropriate

personal protective equipment, such as gloves, eye shields, and a dust mask, should be used

when handling this chemical. It is considered a combustible solid.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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